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Compound of Interest

Compound Name: 4-Bromo-n-methyl-2-nitroaniline

CAS No.: 53484-26-7

Cat. No.: B1266883

Get Quote

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of N-Methylation in
Medicinal Chemistry
N-methylated anilines are a cornerstone in the synthesis of a vast array of organic compounds,

particularly within the pharmaceutical and agrochemical industries. The introduction of a methyl

group to an amino functionality can profoundly influence the physicochemical properties of a

molecule. This modification can enhance metabolic stability, improve membrane permeability,

and modulate the binding affinity to biological targets. Consequently, N-methylation is a

frequently employed strategy in drug discovery and development to optimize the

pharmacokinetic and pharmacodynamic profiles of lead compounds.

4-Bromo-2-nitroaniline serves as a valuable starting material in organic synthesis, offering

multiple reaction sites for further functionalization. Its N-methylation to produce N-methyl-4-

bromo-2-nitroaniline creates a key intermediate for the elaboration into more complex

molecules with potential therapeutic applications. This guide provides a comprehensive, field-
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proven protocol for this transformation, emphasizing experimental causality, safety, and robust

analytical validation.

Chemical Principles and Mechanism
The N-methylation of 4-bromo-2-nitroaniline is a classic example of nucleophilic substitution.

The lone pair of electrons on the nitrogen atom of the aniline attacks the electrophilic methyl

group of a methylating agent. In this protocol, we will utilize dimethyl sulfate, a potent and

efficient methylating agent.

The reaction is typically carried out in the presence of a base. The base serves to deprotonate

the aniline's amino group, increasing its nucleophilicity and facilitating the attack on the

methylating agent. The choice of base and solvent is critical to ensure a high yield and

minimize side reactions, such as O-methylation of the nitro group, which is generally not

favored under these conditions.

A plausible reaction mechanism is depicted below:
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Step 1: Deprotonation

Step 2: Nucleophilic Attack

4-Bromo-2-nitroaniline Anilide Ion

 

Base (e.g., K₂CO₃) Protonated Base 

Dimethyl Sulfate ((CH₃)₂SO₄)SN2 Attack

N-Methyl-4-bromo-2-nitroaniline

 

Methylsulfate Ion 
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1. Reaction Setup

2. Addition of Reagents

Dissolve starting material and base in acetone

3. Reaction

Add dimethyl sulfate dropwise

4. Workup

Monitor by TLC, then quench

5. Extraction

Partition between water and CH₂Cl₂

6. Purification

Dry organic layer and concentrate

7. Characterization

Column chromatography
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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